4,4,8-trimethyl-15-methylsulfanyl-N-(2-phenylethyl)-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12(17),13,15-hexaen-13-amine

• Molecular Formula: C24H26N4OS2
• Molecular Weight: 450.6 g/mol
• IUPAC Name: 4,4,8-trimethyl-15-methylsulfanyl-N-(2-phenylethyl)-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12(17),13,15-hexaen-13-amine
• InChI: InChI=1S/C24H26N4OS2/c1-14-17-13-29-24(2,3)12-16(17)18-19-20(31-22(18)26-14)21(28-23(27-19)30-4)25-11-10-15-8-6-5-7-9-15/h5-9H,10-13H2,1-4H3,(H,25,27,28)
• InChI Key: SZNANDVDXDRTGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2COC(CC2=C3C4=C(C(=NC(=N4)SC)NCCC5=CC=CC=C5)SC3=N1)(C)C

Description

4,4,8-trimethyl-15-methylsulfanyl-N-(2-phenylethyl)-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12(17),13,15-hexaen-13-amine is a complex organic compound with a unique structure. This compound is characterized by its multiple ring systems and the presence of sulfur and oxygen atoms, which contribute to its distinct chemical properties.

Preparation Methods

The synthesis of 4,4,8-trimethyl-15-methylsulfanyl-N-(2-phenylethyl)-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12(17),13,15-hexaen-13-amine involves several steps, including the formation of its tetracyclic core and the introduction of functional groups. The synthetic routes typically involve:

Formation of the Tetracyclic Core: This step involves cyclization reactions to form the core structure.

Introduction of Functional Groups: Various reagents are used to introduce the methyl, methylsulfanyl, and phenylethyl groups under controlled conditions.

Purification: The final compound is purified using techniques such as chromatography to ensure high purity.

Chemical Reactions Analysis

4,4,8-trimethyl-15-methylsulfanyl-N-(2-phenylethyl)-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12(17),13,15-hexaen-13-amine undergoes various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can undergo reduction reactions, particularly at the nitrogen atoms.

Substitution: The phenylethyl group can participate in electrophilic aromatic substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and electrophiles for substitution reactions.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 4,4,8-trimethyl-15-methylsulfanyl-N-(2-phenylethyl)-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12(17),13,15-hexaen-13-amine involves its interaction with specific molecular targets. The sulfur and nitrogen atoms in the compound can form bonds with various biological molecules, affecting their function. The exact pathways involved are still under investigation, but it is believed to modulate enzyme activity and disrupt cellular processes.

Comparison with Similar Compounds

Similar compounds include other tetracyclic amines with sulfur and oxygen atoms. Compared to these compounds, 4,4,8-trimethyl-15-methylsulfanyl-N-(2-phenylethyl)-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12(17),13,15-hexaen-13-amine is unique due to its specific functional groups and the arrangement of its ring systems. This uniqueness contributes to its distinct chemical and biological properties.